4-amino-N-(3,4-dimethylbenzyl)benzamide

• IUPAC Name: 4-amino-N-[(3,4-dimethylphenyl)methyl]benzamide
• InChI: InChI=1S/C16H18N2O/c1-11-3-4-13(9-12(11)2)10-18-16(19)14-5-7-15(17)8-6-14/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: WLHYTLWYECBEFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)C2=CC=C(C=C2)N)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

4-amino-N-(3,4-dimethylbenzyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the benzamide family of compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 4-amino-N-(3,4-dimethylbenzyl)benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. It has also been found to modulate the activity of certain neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects:
4-amino-N-(3,4-dimethylbenzyl)benzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and exhibit anti-microbial properties. It has also been found to modulate the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-amino-N-(3,4-dimethylbenzyl)benzamide is its potential use as a tool for scientific research. Its ability to inhibit the activity of certain enzymes and modulate the activity of certain neurotransmitters makes it a valuable compound for studying the underlying mechanisms of various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 4-amino-N-(3,4-dimethylbenzyl)benzamide. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease. Further studies are needed to determine the exact mechanism of action of this compound and its potential efficacy in treating these disorders. Another area of interest is its potential use as an anti-inflammatory agent. Further studies are needed to determine the optimal dosage and potential side effects of this compound in treating inflammatory conditions. Additionally, further studies are needed to determine the potential anti-tumor and anti-microbial properties of this compound.

Synthesis Methods

The synthesis of 4-amino-N-(3,4-dimethylbenzyl)benzamide involves the reaction of 3,4-dimethylbenzylamine with 4-nitrobenzoic acid, followed by reduction with hydrogen gas in the presence of palladium on carbon catalyst. The resulting compound is then treated with hydrochloric acid to yield the final product.

Scientific Research Applications

4-amino-N-(3,4-dimethylbenzyl)benzamide has been widely studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.